Cas no 369656-76-8 (2’-Deoxyuridine-13C,15N2)
2’-Deoxyuridine-13C,15N2 structure
2’-Deoxyuridine-13C,15N2
369656-76-8
C9H12N2O5
228.20198
297648
2’-Deoxyuridine-13C,15N2 Properties
Names and Identifiers
-
- Uridine-2-13C-1,3-15N2,2'-deoxy- (9CI)
- 2’-Deoxyuridine-13C,15N2
- 2'-Deoxyuridine-13C,15N2
- 2'-DEOXYURIDINE-2-13C,1,3-15N2
- 1,3-15N2
- 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- +Expand
-
- MXHRCPNRJAMMIM-BRNXEOTRSA-N
- InChI=1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6-,8-/m1/s1/i9+1,10+1,11+1
- OC[C@@H]1[C@H](O)C[C@H]([15N]2C=CC(=O)[15NH][13C]2=O)O1
Computed Properties
- 231.07200
Experimental Properties
- -1.82270
- 104.55000
2’-Deoxyuridine-13C,15N2 Price
2’-Deoxyuridine-13C,15N2 Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:369656-76-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:369656-76-8)
TANG SI LEI
15026964105
2881489226@qq.com
2’-Deoxyuridine-13C,15N2 Related Literature
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Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
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Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
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Lingbo Kong,Peter Setlow,Yong-qing Li Analyst, 2012,137, 3683-3689
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Liqun Wang,Yiqing Wang,Arthur J. Ragauskas Analyst, 2012,137, 1319-1324
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Kenneth Shankland,Alan R. Kennedy,William I. F. David J. Mater. Chem., 2005,15, 4838-4844
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Zhiming Mi,Lingjun Meng,Junman Wang,Lintao Liao,Yangyang Huang,Kaiyang Zhang,Jingling Xiao,Tongtong Xie,Yuhang Yan,Yiping Zhong,Zhixiao Liu New J. Chem., 2023,47, 14364-14373
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8. Contents
369656-76-8 (2’-Deoxyuridine-13C,15N2) Related Products
- 50-89-5(Thymidine)
- 58-96-8(Uridine)
- 2140-76-3(2'-O-Methyluridine)
- 3083-77-0(1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 3416-05-5(1-((2R,5S)-5-(Hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione)
- 5983-09-5(2',3'-Dideoxyuridine)
- 26287-69-4(l-uridine)
- 951-78-0(1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 3424-98-4(2'-DEOXY-L-THYMIDINE)
- 26879-47-0(l-thymidine)
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